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Compound of Interest

Compound Name: Corilagin

Cat. No.: B10799083

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Corilagin, a polyphenolic tannin with promising therapeutic
properties, requires careful management throughout its lifecycle, including its ultimate disposal.
[1][2][3][4][5] This guide provides essential, step-by-step procedures for the safe disposal of
corilagin, ensuring compliance and minimizing risk.

The primary directive for corilagin waste is to dispose of it through an approved waste disposal
plant.[6] This is largely due to its identified hazards, including being harmful if swallowed and
very toxic to aquatic life with long-lasting effects.[6]

Chemical and Toxicological Profile

A clear understanding of a substance's properties is the first step in safe handling. The
following table summarizes key quantitative data for corilagin.
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Property Value Source
CAS Number 23094-69-1 [1][6][71[8]
Molecular Formula C27H22018 [1][6]
Molecular Weight 634.45 g/mol [1][6]
Form Powder / Crystalline Solid [1119]

Oral LD50 (mouse) 1.78 g/kg [7]
Storage Temperature 2-8°C or -20°C (powder) [1][6]
Solubility in Water 1 mg/mL [1]
Solubility in PBS (pH 7.2) ~5 mg/mL [9]
Solubility in Ethanol/DMSO ~25 mg/mL / ~20 mg/mL [9]

Operational Plan: From Handling to Disposal

Adherence to a structured operational plan is critical. The overriding principle is that no activity
involving corilagin should begin until a comprehensive plan for the disposal of all potential
waste streams has been formulated.[10]

Personal Protective Equipment (PPE)

Before handling corilagin in any form, ensure appropriate PPE is worn. This is the first line of
defense against exposure.

Eye Protection: Safety goggles with side-shields are mandatory.[6]

Hand Protection: Wear protective gloves.[6]

Body Protection: An impervious lab coat or clothing is required.[6]

Respiratory Protection: Use a suitable respirator, especially when handling the powder form
to avoid dust formation.[6][8]

Waste Segregation and Collection
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Proper segregation at the point of generation is crucial to prevent accidental mixing of
incompatible wastes and to ensure proper disposal routing.[11]

e Solid Waste: This includes expired or unused corilagin powder, contaminated weigh boats,
and contaminated PPE (gloves, wipes). Collect this waste in a clearly labeled, sealed
container.

» Liquid Waste: This includes unused solutions of corilagin dissolved in solvents (e.g., DMSO,
ethanol, aqueous buffers).[9] Collect in a dedicated, sealed, and properly labeled hazardous
waste container. Do not mix with other chemical waste streams unless compatibility has
been confirmed.

» Contaminated Labware: This includes items like pipette tips, centrifuge tubes, and
glassware. If not being decontaminated and reused, these items should be disposed of as
contaminated solid waste.

The logical flow for making a disposal decision is based directly on the compound's hazard
classification.
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Disposal Decision Logic
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Caption: Logical flow for corilagin disposal decisions.
Step-by-Step Disposal Procedure
Follow these steps to ensure the safe and compliant disposal of corilagin waste.
Step 1: Waste ldentification and Labeling

» Accurately identify the waste. The container label must clearly state "Hazardous Waste -
Corilagin" and list all components, including solvents and their approximate concentrations.
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Step 2: Containment

o Use appropriate, leak-proof containers for both solid and liquid waste. Ensure containers are
kept tightly sealed when not in use.[6]

Step 3: Storage

o Store the sealed waste containers in a designated, secure area away from incompatible
materials like strong acids, alkalis, and oxidizing agents.[6][8] This area should be cool and
well-ventilated.

Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor.

e Provide them with the Safety Data Sheet (SDS) for corilagin and a complete description of
the waste.

o Follow their instructions for pickup and final disposal. The recommended method is often
incineration in a chemical incinerator equipped with an afterburner and scrubber.[12]

Under no circumstances should corilagin or its solutions be poured down the drain. Its high
aguatic toxicity poses a significant environmental risk.[6]
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Caption: Step-by-step workflow for managing corilagin waste.

Emergency Protocol: Accidental Release or Spill
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In the event of a spill, immediate and correct action is necessary to prevent exposure and
environmental contamination.

1. Evacuate and Secure the Area:

o Evacuate personnel from the immediate spill area.
o Ensure the area is well-ventilated.[6]

2. Don Full PPE:

» Before attempting any cleanup, don the full personal protective equipment as described
above.[6]

3. Contain the Spill:

e Prevent further leakage or spillage.[6] Keep the product away from drains and water
courses.[6]

4. Cleanup Procedure:
» For solid spills: Carefully sweep or scoop the material, avoiding dust generation.[8]

» For liquid spills: Absorb the solution with a finely-powdered, liquid-binding material such as
diatomite or universal binders.[6][8]

o Place all contaminated materials into a sealed container for hazardous waste disposal.
5. Decontaminate:
o Decontaminate surfaces and equipment by scrubbing with alcohol.[6][8]

» Dispose of all cleanup materials (wipes, absorbents) as hazardous waste according to the
procedures outlined above.[6]
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Corilagin Spill Response Procedure
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Caption: Emergency procedure for handling a corilagin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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